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Compound of Interest

Compound Name:

(2-Fluoro-4-

methoxyphenyl)hydrazine

hydrochloride

Cat. No.: B591565 Get Quote

An In-depth Technical Guide to (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride. This compound is a

valuable building block in medicinal chemistry and drug development.

Core Chemical Properties
(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride is a white solid organic compound.[1]

It is a hydrazine derivative that plays a significant role in pharmaceutical research and the

synthesis of agrochemicals and dyes.[1]
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Property Value Source

CAS Number 940298-93-1 [1][2]

Molecular Formula C₇H₁₀ClFN₂O [1][2]

Molecular Weight 192.62 g/mol [1][2]

Appearance White Solid [1]

Purity ≥95% [2]

Solubility Likely soluble in water [3]

Synthesis and Experimental Protocols
The synthesis of aryl hydrazine hydrochlorides, such as (2-Fluoro-4-
methoxyphenyl)hydrazine hydrochloride, typically involves a multi-step process starting

from the corresponding aniline derivative.

General Synthesis Protocol for Aryl Hydrazine
Hydrochlorides
A common method for the preparation of this class of compounds is through the diazotization of

the corresponding aniline, followed by reduction.

Experimental Protocol:

Diazotization:

Suspend the starting aniline (e.g., 2-Fluoro-4-methoxyaniline) in a solution of concentrated

hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature

below 5 °C.

Stir the resulting diazonium salt solution at a low temperature for a short period.
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Reduction:

In a separate flask, prepare a solution of a reducing agent, such as tin(II) chloride in

concentrated hydrochloric acid, and cool it in an ice bath.

Slowly add the previously prepared diazonium salt solution to the reducing agent solution,

keeping the temperature low.

After the addition is complete, continue to stir the reaction mixture for several hours,

allowing it to slowly warm to room temperature.

Isolation and Purification:

Collect the precipitated solid by filtration.

Wash the solid with a suitable solvent, such as diethyl ether, to remove impurities.

Dry the purified (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride product.
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General Synthesis Workflow for (2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
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Reaction Steps

Final Product

2-Fluoro-4-methoxyaniline

Diazotization
(NaNO2, HCl, 0-5 °C)

Reduction
(e.g., SnCl2, HCl)

(2-Fluoro-4-methoxyphenyl)hydrazine hydrochloride
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Analytical Workflow for Compound Characterization

Synthesis

Analysis

Final Product

Crude Synthesized Product

Purity Assessment
(HPLC, GC)

Identity Confirmation
(NMR, IR, MS)

Purified and Characterized Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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